Cas no 1540024-40-5 (5-ethyl-1H-pyrazole-3-carbonitrile)

• Product Name: 5-ethyl-1H-pyrazole-3-carbonitrile
• CAS No: 1540024-40-5
• MF: C₆H₇N₃
• MW: 121.139880418777
• CID: 5831146
• PubChem ID: 82650961
• Update Time: 2024-01-13

5-ethyl-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carbonitrile, 5-ethyl-
• 5-Ethyl-1H-pyrazole-3-carbonitrile
• 1540024-40-5
• EN300-1293524
• 5-ethyl-1H-pyrazole-3-carbonitrile

• Inchi： 1S/C6H7N3/c1-2-5-3-6(4-7)9-8-5/h3H,2H2,1H3,(H,8,9)
• InChI Key： GIOKUVXDWGQCRF-UHFFFAOYSA-N
• SMILES： N1C(CC)=CC(C#N)=N1

Computed Properties

• Exact Mass: 121.063997236g/mol
• Monoisotopic Mass: 121.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 302.5±22.0 °C(Predicted)
• pka: 10.08±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles